H3B-968

• Molecular Formula: C22H18F6N4O4S
• Molecular Weight: 548.5 g/mol
• SMILES: CCC1=CC=C(C=C1)NC(=O)CNS(=O)(=O)C2=NC(=CC(=N2)C(F)(F)F)C3=CC=C(C=C3)OC(F)(F)F
• InChI: InChI=1S/C22H18F6N4O4S/c1-2-13-3-7-15(8-4-13)30-19(33)12-29-37(34,35)20-31-17(11-18(32-20)21(23,24)25)14-5-9-16(10-6-14)36-22(26,27)28/h3-11,29H,2,12H2,1H3,(H,30,33)
• InChIKey: ZLHLWRSVYPZIFD-UHFFFAOYSA-N

In MSI-H cancer target validation, inconsistent WRN inhibitors with off-target effects compromise experimental reproducibility. H3B-968 provides: • Near-complete WRN inhibition at IC50 ~10 nM, enabling robust synthetic lethality readouts • Proven selectivity over RecQ family helicases, minimizing confounding variables in viability assays • Covalent binding mechanism for sustained target engagement in replication stress studies Supplied with ≥98% purity, comprehensive analytical QC, and ready-to-ship global logistics.

H3B-968: Covalent WRN Inhibitor Overview

H3B-968 (CAS: 2912294-90-5) is a synthetic organic compound identified as a potent, covalent, and ATP-competitive inhibitor of Werner syndrome protein (WRN) helicase activity [1]. WRN, a RecQ-like helicase with roles in DNA repair and genomic stability, has been validated as a synthetic lethal target in cancers with high microsatellite instability (MSI-H) [2]. H3B-968 was developed as a research tool to probe WRN function and its therapeutic potential in oncology [1]. Key physico-chemical properties include a molecular weight of 548.46, an XLogP of 2.55, and a topological polar surface area of 117.6 Ų, with one violation of Lipinski's Rule of Five [1].

✓ Covalent WRN helicase inhibition for pathway studies

✓ ATP-competitive binding mode confirmed biochemically

✓ Reported synthetic lethal target fit in MSI-H cancer models

✓ Selectivity over other RecQ helicases reported in class

• [1] Parker, M. J., Lee, H., Yao, S., Irwin, S., Hwang, S., Belanger, K., ... & Larsen, N. A. (2023). Identification of 2-Sulfonyl/Sulfonamide Pyrimidines as Covalent Inhibitors of WRN Using a Multiplexed High-Throughput Screening Assay. Biochemistry, 62(14), 2147-2160. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. (n.d.). H3B-968 Ligand Page. Retrieved from https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=13020 View Source

H3B-968 Procurement: Why Generic Substitution Fails

Generic substitution among WRN helicase inhibitors is not scientifically valid due to substantial variability in potency, mechanism of action, and selectivity profiles across different chemical series. H3B-968, as a covalent inhibitor with an IC50 of ~10 nM, belongs to a class where minor structural modifications can dramatically alter target engagement and cellular efficacy [1]. For instance, the closely related analog H3B-960 exhibits approximately half the potency in similar assays (IC50 = 22 nM) [1]. Furthermore, the selectivity of H3B-968 for WRN over other human RecQ family helicases is a key differentiator that is not guaranteed by other WRN-targeting probes, which may have different off-target liabilities [2]. Using a less potent or less selective alternative risks introducing confounding variables, such as incomplete target inhibition or off-target effects, thereby compromising the reproducibility and interpretability of experiments in MSI-H cancer models.

Covalent inhibitor class variability

Minor structural modifications may shift potency and target engagement, limiting direct substitution.

Selectivity profile mismatch

Other WRN probes may exhibit different off-target liabilities among RecQ helicases, requiring isoform-selectivity review.

Potency context may differ

Assay-response context may vary; similar analogs can show approximately half the reported potency.

• [1] Parker, M. J., Lee, H., Yao, S., Irwin, S., Hwang, S., Belanger, K., ... & Larsen, N. A. (2023). Identification of 2-Sulfonyl/Sulfonamide Pyrimidines as Covalent Inhibitors of WRN Using a Multiplexed High-Throughput Screening Assay. Biochemistry, 62(14), 2147-2160. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. (n.d.). H3B-968 Ligand Page. Retrieved from https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=13020 View Source

H3B-968 Evidence: Potency, Selectivity & Kinetics

Inhibitory Potency vs. H3B-960

H3B-968 demonstrates superior inhibitory potency against WRN helicase activity compared to the leading compound from the same series, H3B-960. In a multiplexed high-throughput screening assay measuring DNA unwinding, H3B-968 achieves an IC50 of ∼10 nM, whereas H3B-960 shows an IC50 of 22 nM under the same experimental conditions [1].

WRN inhibition potency

Head-to-head

IC50 ~10 nM vs. H3B-960 (22 nM)

Reported ~2.2-fold higher potency; supports WRN pathway inhibition studies.

Multiplexed HTS assay with full-length WRN.

Evidence Dimension	Inhibition of WRN helicase activity (DNA unwinding)
Target Compound Data	IC50 ∼ 10 nM
Comparator Or Baseline	H3B-960: IC50 = 22 nM
Quantified Difference	H3B-968 is approximately 2.2-fold more potent than H3B-960.
Conditions	Multiplexed high-throughput screening assay with full-length WRN protein.

Why This Matters

Procuring H3B-968 over H3B-960 ensures a higher potency tool compound, allowing for more complete target engagement at lower concentrations, which can reduce the risk of off-target effects and improve the signal-to-noise ratio in cellular assays.

• [1] Parker, M. J., Lee, H., Yao, S., Irwin, S., Hwang, S., Belanger, K., ... & Larsen, N. A. (2023). Identification of 2-Sulfonyl/Sulfonamide Pyrimidines as Covalent Inhibitors of WRN Using a Multiplexed High-Throughput Screening Assay. Biochemistry, 62(14), 2147-2160. View Source

Selectivity for WRN Over RecQ Family

H3B-968 is reported to be specific for WRN helicase compared to other members of the human RecQ family, such as BLM and RecQL1 [1]. While the primary publication does not provide a full quantitative IC50 panel for all family members, it states that the 2-sulfonyl/sulfonamide pyrimidine series, including H3B-968, shows specific inhibition of WRN in assays against other RecQ helicases [1]. This selectivity profile is a key differentiator from pan-RecQ inhibitors or probes with unknown selectivity.

RecQ family selectivity

Class-level

Specific for WRN over BLM, RecQL1 (qualitative)

Reported selectivity may reduce confounding off-target effects; data to verify across full panel.

Quantitative panel not fully disclosed.

Evidence Dimension	Selectivity for WRN vs. other human RecQ family helicases
Target Compound Data	Specific for WRN helicase activity
Comparator Or Baseline	Other human RecQ helicases (e.g., BLM, RecQL1)
Quantified Difference	Not quantified in available data, but described as specific in peer-reviewed publication.
Conditions	Biochemical assays against multiple RecQ family members (details not fully disclosed).

Why This Matters

For researchers studying MSI-H cancer models, the reported specificity for WRN over other RecQ helicases reduces the risk of confounding phenotypic results from inhibiting closely related DNA repair enzymes. This makes H3B-968 a more reliable tool for validating WRN as a synthetic lethal target.

• [1] Parker, M. J., Lee, H., Yao, S., Irwin, S., Hwang, S., Belanger, K., ... & Larsen, N. A. (2023). Identification of 2-Sulfonyl/Sulfonamide Pyrimidines as Covalent Inhibitors of WRN Using a Multiplexed High-Throughput Screening Assay. Biochemistry, 62(14), 2147-2160. View Source

Covalent Mechanism and Prolonged Target Engagement

H3B-968 acts as a covalent inhibitor of WRN, forming a stable bond with the target protein, which is in contrast to reversible ATP-competitive inhibitors that can be outcompeted by high intracellular ATP concentrations [1]. The study identifies the sulfonamide NH group as a key driver of compound potency, with kinetic properties consistent with known covalent drug-like molecules [1]. While direct washout kinetic data comparing H3B-968 to a reversible analog is not provided, the covalent nature of the interaction implies sustained target engagement even after compound removal from the extracellular environment.

Covalent target engagement

Class-level

Sulfonamide NH-driven covalent binding

Sustained target engagement expected; supports washout-resilient assay designs.

Direct washout kinetics not reported.

Evidence Dimension	Duration of target engagement
Target Compound Data	Covalent inhibitor, sustained target engagement expected.
Comparator Or Baseline	Hypothetical reversible WRN inhibitor
Quantified Difference	N/A (Qualitative advantage).
Conditions	Biochemical characterization identifying covalent binding and ATP-competitive behavior.

Why This Matters

The covalent mechanism is advantageous for *in vitro* and *in vivo* studies where sustained WRN inhibition is required to observe a phenotypic effect, especially in cell culture models where compound washout can lead to rapid recovery of enzyme activity. This property distinguishes H3B-968 from reversible WRN probes.

• [1] Parker, M. J., Lee, H., Yao, S., Irwin, S., Hwang, S., Belanger, K., ... & Larsen, N. A. (2023). Identification of 2-Sulfonyl/Sulfonamide Pyrimidines as Covalent Inhibitors of WRN Using a Multiplexed High-Throughput Screening Assay. Biochemistry, 62(14), 2147-2160. View Source

H3B-968 Research Applications

Synthetic Lethality Validation in MSI-H Cancers

H3B-968 is the optimal probe for experiments designed to confirm WRN as a synthetic lethal target in microsatellite instability-high (MSI-H) cancer models. Its high potency (IC50 ~10 nM) ensures near-complete inhibition of WRN helicase activity at nanomolar concentrations, which is critical for recapitulating the strong genetic dependency observed in CRISPR/Cas9 screens [1]. The compound's reported specificity for WRN over other RecQ helicases minimizes off-target effects that could confound interpretation of viability assays in MSI-H versus microsatellite stable (MSS) cell lines [1]. Researchers should prioritize H3B-968 over less potent or less selective analogs for these essential validation studies.

DNA Damage and Replication Stress Pathways

The covalent mechanism of H3B-968 provides sustained inhibition of WRN's DNA-unwinding activity, making it a powerful tool for investigating the role of WRN in resolving replication stress and maintaining genomic stability [1]. In assays designed to monitor DNA damage foci formation, replication fork dynamics, or cell cycle arrest, H3B-968 can be used to dissect the immediate and prolonged effects of WRN loss of function. This is particularly relevant in MSI-H cancer cells, where WRN is essential for managing elevated levels of DNA secondary structures [1].

WRN-Targeted PROTAC Development

The discovery of H3B-968 as a potent, covalent ligand for WRN provides a validated chemical starting point for the development of WRN-targeted protein degraders (e.g., PROTACs) [1]. Its high binding affinity and established structure-activity relationship (SAR) from the 2-sulfonyl/sulfonamide pyrimidine series [1] make it a suitable warhead for recruiting WRN to an E3 ligase. This application leverages the compound's proven target engagement and selectivity to create bifunctional molecules that eliminate the target protein entirely, a therapeutic strategy of significant interest in oncology.

Application

Selection Property

Validation Focus

MSI-H cancer synthetic lethality studies

WRN pathway inhibition fit

Viability endpoint in MSI-H vs MSS cell models

DNA damage & replication stress pathway assays

Sustained WRN helicase inhibition

DNA damage foci / replication fork dynamics

Targeted protein degradation (PROTAC) design

Covalent ligand with reported SAR

Target engagement and selectivity validation

• [1] Parker, M. J., Lee, H., Yao, S., Irwin, S., Hwang, S., Belanger, K., ... & Larsen, N. A. (2023). Identification of 2-Sulfonyl/Sulfonamide Pyrimidines as Covalent Inhibitors of WRN Using a Multiplexed High-Throughput Screening Assay. Biochemistry, 62(14), 2147-2160. View Source